Cas no 1171773-34-4 (2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide
• CAS No: 1171773-34-4
• MF: C₁₆H₁₈ClN₃O₄S
• MW: 383.849821567535
• CID: 6578102
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide
• 2-(4-chlorophenoxy)-N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]acetamide

• Inchi： 1S/C16H18ClN3O4S/c1-11-8-15(20(19-11)13-6-7-25(22,23)10-13)18-16(21)9-24-14-4-2-12(17)3-5-14/h2-5,8,13H,6-7,9-10H2,1H3,(H,18,21)
• InChI Key： CTDIBDPQAAHAGI-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1CCS(=O)(=O)C1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 383.071
• Monoisotopic Mass: 383.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide

2-(4-Chlorophenoxy)-N-1-(1,1-dioxo-1λ6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide: A Comprehensive Overview

The compound 2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1λ6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylacetamide (CAS No. 1171773-34-4) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure incorporates several functional groups, including a chlorophenoxy group, a thiolane ring, and a pyrazole moiety, each contributing to its unique chemical properties.

The chlorophenoxy group is a common substituent in many herbicides and fungicides due to its ability to enhance the bioavailability and selectivity of the compound. Recent studies have shown that such groups can also improve the solubility of drugs in biological systems, making them more effective in targeted therapies. The thiolane ring, on the other hand, is known for its stability and ability to act as a protecting group during synthesis. This feature makes it particularly useful in the development of intermediates for more complex molecules.

The pyrazole moiety is another key component of this compound. Pyrazoles are heterocyclic compounds with significant biological activity. They are often found in antifungal agents, anti-inflammatory drugs, and even some anticancer therapies. Recent research has highlighted the potential of pyrazole derivatives in modulating enzyme activity and receptor binding, which could lead to novel therapeutic applications.

One of the most interesting aspects of this compound is its versatility. The combination of these functional groups allows for a wide range of chemical reactivity and biological interactions. For instance, the acetamide group can act as a hydrogen bond donor or acceptor, enhancing the molecule's ability to interact with biomolecules such as proteins and nucleic acids. This property is particularly valuable in drug design, where precise molecular interactions are critical for efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. By using molecular docking studies and quantum mechanical calculations, scientists can now better understand how 2-(4-chlorophenoxy)-N-1-(1,1-dioxo-1λ6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-y acetamide might interact with various biological targets. These insights are paving the way for its potential use in treating diseases such as cancer, inflammation, and infectious disorders.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis pathway often includes nucleophilic substitutions, condensations, and oxidations to assemble the various components into the final product. Researchers have been exploring greener synthesis methods to reduce environmental impact while maintaining high yields and purity.

The CAS No. 1171773-34 designation indicates that this compound has been registered with the Chemical Abstracts Service (CAS), ensuring its identity is standardized across scientific literature. This standardization is crucial for reproducibility in research and for regulatory compliance in industries such as pharmaceuticals and agriculture.

Looking ahead, the potential applications of 2-(4-chlorophenoxy)-N - (thiolan ring) - pyrazole acetamide are vast. Its structural features make it an excellent candidate for further exploration in drug discovery programs targeting specific disease pathways. Additionally, its stability and solubility properties could make it suitable for use in agricultural chemicals or advanced materials.

In conclusion, 2-(4-chlorophenoxy)-N - (thiolan ring) - pyrazole acetamide (CAS No. ）is a fascinating molecule with a wealth of chemical properties waiting to be fully exploited. As research continues to uncover new insights into its behavior and applications, this compound holds great promise for contributing to advancements in medicine, agriculture